3-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-5-(oxan-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-5-(oxan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C11H14N4O3/c1-7-12-9(14-17-7)5-10-13-11(18-15-10)8-3-2-4-16-6-8/h8H,2-6H2,1H3
• InChI Key: XBKNZMZWJUYKBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CC2=NOC(=N2)C3CCCOC3
• Molecular Formula: C11H14N4O3
• Molecular Weight: 250.25 g/mol

Description

3-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-5-(oxan-3-yl)-1,2,4-oxadiazole is a heterocyclic compound that features two 1,2,4-oxadiazole rings and an oxan-3-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-5-(oxan-3-yl)-1,2,4-oxadiazole typically involves the formation of the 1,2,4-oxadiazole rings through cyclization reactions. One common method is the reaction of amidoximes with carboxylic acids or their derivatives under dehydrating conditions. For example, the reaction of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with an appropriate amidoxime in the presence of a dehydrating agent such as carbonyl diimidazole (CDI) can yield the desired oxadiazole ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

3-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-5-(oxan-3-yl)-1,2,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxadiazole N-oxides, while reduction can produce the corresponding amines or alcohols.

Scientific Research Applications

3-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-5-(oxan-3-yl)-1,2,4-oxadiazole has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as an antimicrobial, antiviral, and anticancer agent due to its ability to interact with biological targets.

Materials Science: It is used in the development of advanced materials, including polymers and nanomaterials, due to its unique structural properties.

Industrial Chemistry: The compound is employed as a building block in the synthesis of various industrial chemicals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-5-(oxan-3-yl)-1,2,4-oxadiazole involves its interaction with specific molecular targets. In medicinal applications, the compound may inhibit the activity of enzymes or disrupt the function of cellular membranes. The exact molecular pathways depend on the specific biological target and the context of its use .

Comparison with Similar Compounds

Similar Compounds

• 3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid
• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid
• 3-(5-Ethyl-1,2,4-oxadiazol-3-yl)benzoic acid

Uniqueness

3-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-5-(oxan-3-yl)-1,2,4-oxadiazole is unique due to the presence of two oxadiazole rings and an oxan-3-yl group, which confer distinct chemical and physical properties. This structural uniqueness allows for diverse applications and reactivity compared to other similar compounds .